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Compound of Interest

Compound Name: Tetraphenylarsonium chloride

Cat. No.: B1201796 Get Quote

Safe Handling Guide for Tetraphenylarsonium
Chloride
This document provides essential safety and logistical information for the handling and disposal

of Tetraphenylarsonium chloride, a toxic organoarsenic compound. The following procedures

are designed for researchers, scientists, and drug development professionals to ensure safe

laboratory operations.

Hazard Identification and Classification
Tetraphenylarsonium chloride is classified as a hazardous substance and requires careful

handling.[1] It is toxic if swallowed or inhaled and is very toxic to aquatic life with long-lasting

effects.[1][2][3]
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Hazard
Classification

Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 3 Danger
H301: Toxic if

swallowed[2][3]

Acute Toxicity,

Inhalation
Category 3 Danger

H331: Toxic if

inhaled[2][3]

Hazardous to the

Aquatic Environment,

Acute

Category 1 Warning
H400: Very toxic to

aquatic life[2]

Hazardous to the

Aquatic Environment,

Chronic

Category 1 Warning

H410: Very toxic to

aquatic life with long

lasting effects[2][3]

Physical and Chemical Properties
Properly identifying the physical and chemical properties of a substance is the first step in safe

handling.

Property Value

Physical State Solid Powder[1]

Appearance White[1]

Melting Point 256 - 259 °C / 492.8 - 498.2 °F[1]

Molecular Weight 418.8 g/mole [4]

Stability Stable under normal conditions[1]

Exposure Limits
Adherence to established exposure limits is critical to prevent adverse health effects.
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Exposure Limit Value (as Arsenic)

OSHA - Final PELs 0.5 mg/m³ TWA[5]

ACGIH TLV 0.01 mg/m³ TWA[5]

NIOSH IDLH 5 mg/m³[5]

Operational and Safety Protocols
A multi-layered approach to safety, incorporating engineering controls, administrative controls,

and personal protective equipment (PPE), is mandatory.

Engineering Controls
Ventilation: Always handle Tetraphenylarsonium chloride in a well-ventilated area.[2][6] A

certified chemical fume hood is required for any procedure that may generate dust.[5]

Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower.

[5][6]

Personal Protective Equipment (PPE)
The use of appropriate PPE is essential to prevent exposure.

Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards.[6]

[7] A face shield should be worn over safety glasses when there is a risk of splashing or dust

generation.[7]

Skin and Body Protection: A laboratory coat must be worn and kept buttoned.[7][8] Wear

appropriate protective clothing to prevent skin exposure.[6]

Hand Protection: Use chemical-resistant gloves such as nitrile, neoprene, or butyl rubber.[9]

[10] Inspect gloves before each use and wash hands thoroughly after handling the material.

[3][6]

Respiratory Protection: If engineering controls do not maintain airborne concentrations below

exposure limits, a NIOSH-approved respirator is required.[6][8] A respiratory protection
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program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 standards should be

followed.[6]

Handling Procedures
Preparation: Before handling, ensure all engineering controls are functioning correctly and all

necessary PPE is available and in good condition.

Handling: Avoid contact with skin, eyes, and clothing.[3][5] Minimize dust generation and

accumulation.[5][6] Do not eat, drink, or smoke in the work area.[1][2]

Storage: Store the material in a tightly closed container in a cool, dry, and well-ventilated

area away from incompatible materials.[3][5][6] The storage area should be locked.[1][2][3]

Emergency and Disposal Plans
First-Aid Measures
Immediate action is critical in the event of exposure.

Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[1][3][6]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[3][6] Seek medical attention.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids.[1][6] Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting.[1][6] Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[2][3] Call a physician or poison control center immediately.

[1][2]

Spill Response Protocol
In the event of a spill, follow these steps to ensure safety and proper cleanup.
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Caption: Workflow for handling a solid chemical spill.
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Disposal Plan
Waste Generation: All materials contaminated with Tetraphenylarsonium chloride,

including excess reagent, contaminated PPE, and cleanup materials, must be considered

hazardous waste.

Procedure: Collect waste in a clearly labeled, sealed, and appropriate container.[5][6]

Regulations: Dispose of the waste through an approved waste disposal plant.[1][3] All

disposal activities must comply with federal, state, and local environmental regulations.[8] Do

not allow the product to enter drains or waterways.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1201796#personal-protective-equipment-for-
handling-tetraphenylarsonium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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